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Compound of Interest

Compound Name: 3-Buten-1-amine

Cat. No.: B1219720

An In-depth Technical Guide to 3-Buten-1-amine: CAS Number and Safety Information
For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Buten-1-amine, also known as homoallylamine, is a versatile primary aliphatic amine used in
various organic syntheses and research applications. Its unique structure, containing both a
primary amine and a terminal alkene, makes it a valuable building block for the synthesis of
more complex molecules. This guide provides comprehensive technical information on its CAS
number, chemical properties, and detailed safety protocols essential for researchers and
professionals in drug development and other scientific fields.

Chemical Identification and Properties

CAS Number: 2524-49-4[1][2][3][4]
Synonyms: 1-Amino-3-butene, Homoallylamine[5]
Molecular Formula: CaHoN[1][2][6]

Molecular Weight: 71.12 g/mol [1][2][6]

Physical and Chemical Properties
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The physical and chemical properties of 3-Buten-1-amine are summarized in the table below.

Property Value Source
Boiling Point 74-77°C [7]
Flash Point -5°C (23°F) [2]
Density 0.777 g/cm3 [21[7]
Vapor Pressure 78.5 mmHg at 25°C [7]
Solubility Miscible with water [11121[7]
Appearance Liquid N/A
pKa 9.96 + 0.10 (Predicted) [7]

Safety Information

3-Buten-1-amine is classified as a hazardous chemical and requires strict safety precautions
during handling and storage.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for 3-Buten-1-amine:

Hazard Class Category

Flammable Liquids 2

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

Specific target organ toxicity (single exposure) 3 (Respiratory system)

Source:[5][6]

Signal Word:Danger[5][6]

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1219720?utm_src=pdf-body
https://www.chembk.com/en/chem/but-3-en-1-amine
https://www.fishersci.ca/shop/products/3-buten-1-amine-tech-90-thermo-scientific/p-7048048
https://www.fishersci.ca/shop/products/3-buten-1-amine-tech-90-thermo-scientific/p-7048048
https://www.chembk.com/en/chem/but-3-en-1-amine
https://www.chembk.com/en/chem/but-3-en-1-amine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3496596.htm
https://www.fishersci.ca/shop/products/3-buten-1-amine-tech-90-thermo-scientific/p-7048048
https://www.chembk.com/en/chem/but-3-en-1-amine
https://www.chembk.com/en/chem/but-3-en-1-amine
https://www.benchchem.com/product/b1219720?utm_src=pdf-body
https://www.benchchem.com/product/b1219720?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Buten-1-amine
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Buten-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Pictograms:
lalt text
lalt text
lalt text

Hazard and Precautionary Statements

A summary of the GHS hazard (H) and precautionary (P) statements is provided below.
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Type Code Statement
Highly flammable liquid and
Hazard H225
vapor.[2][5][6]
Causes severe skin burns and
H314
eye damage.[2][5][6]
Causes serious eye damage.
H318
[2][6]
May cause respirator
H335 , .y. P Y
irritation.[5]
Keep away from heat, hot
] surfaces, sparks, open flames
Precautionary P210 o
and other ignition sources. No
smoking.[2][5][6]
Keep container tightly closed.
P233 P oy
[2][6]
Do not breathe
P260 dust/fume/gas/mist/vapors/spr
ay.[2][5][6]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5][6]
IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce
vomiting.[2][6]
IF ON SKIN (or hair): Take off
immediately all contaminated
P303+P361+P353 ) ) o
clothing. Rinse skin with
water/shower.[2][6]
P305+P351+P338 IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
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present and easy to do.

Continue rinsing.[2]

Immediately call a POISON
P310 CENTER or doctor/physician.

[2]

Store in a well-ventilated
P403+P235
place. Keep cool.[6]

Dispose of contents/container
P501 to an approved waste disposal
plant.[2][6]

Transportation Information

Regulation Information

UN Number UN2733[2][5]

AMINES, FLAMMABLE, CORROSIVE, N.O.S.

Proper Shipping Name
[31[5]

Transport Hazard Class 3[2][5]
Subsidiary Hazard Class 8[5]
Packing Group [2][5]

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are derived from safety data sheets and are intended to provide
guidance for the safe handling and use of 3-Buten-1-amine in a laboratory setting.

Protocol 1: Personal Protective Equipment (PPE)

This protocol outlines the minimum PPE required when handling 3-Buten-1-amine.

Obijective: To prevent skin, eye, and respiratory exposure.
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Materials:

o Chemical-resistant gloves (e.g., nitrile, neoprene)
o Safety goggles with side-shields or a face shield
o Flame-retardant laboratory coat

e Closed-toe shoes

o A properly fitted respirator with an organic vapor cartridge may be required for work with
larger quantities or in poorly ventilated areas.

Procedure:

o Before handling 3-Buten-1-amine, inspect all PPE for damage.
o Don the laboratory coat, ensuring it is fully buttoned.

o Put on safety goggles or a face shield.

o Wear chemical-resistant gloves. Ensure gloves are of the correct material and thickness for
the duration of the task.

« If there is a risk of inhalation, use a respirator in accordance with your institution's safety
guidelines.

Protocol 2: Safe Handling and Storage

This protocol describes the procedures for safely handling and storing 3-Buten-1-amine.
Objective: To minimize the risk of fire, explosion, and exposure.
Procedure:

o All work with 3-Buten-1-amine should be conducted in a well-ventilated chemical fume
hood.[5]

o Ensure an eyewash station and safety shower are readily accessible.[5]
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Ground and bond containers when transferring material to prevent static discharge.[5]

Use only non-sparking tools.[5]

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[5]

Store under an inert atmosphere (e.g., nitrogen) as the material is air sensitive.[2][5]

Incompatible materials to avoid include oxidizing agents and carbon dioxide.[5]

Protocol 3: Accidental Release Measures

This protocol provides steps to take in the event of a spill.

Objective: To safely contain and clean up a spill of 3-Buten-1-amine.

Procedure:

Evacuate all non-essential personnel from the spill area.

Remove all sources of ignition.[5]

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or earth). Do not use combustible materials.

Collect the absorbed material into a suitable, labeled, and closed container for disposal.[5]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Protocol 4: First-Aid Measures

This protocol details the immediate first-aid steps to be taken in case of exposure.
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Objective: To provide immediate care after exposure to 3-Buten-1-amine.
Procedure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[5]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Visualizations
GHS Hazard Pathway

The following diagram illustrates the primary hazards associated with 3-Buten-1-amine.
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Caption: GHS Hazards of 3-Buten-1-amine

Spill Response Workflow

This diagram outlines the logical workflow for responding to a spill of 3-Buten-1-amine.
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Caption: 3-Buten-1-amine Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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